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Compound of Interest

Compound Name: Silatrane glycol

Cat. No.: B1587509

Silatrane Glycol (CAS 56929-77-2): A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties,
synthesis, and potential applications of Silatrane glycol (CAS 56929-77-2). Silatrane glycol,
also known as 2-(2,8,9-Trioxa-5-aza-1-silabicyclo[3.3.3]Jundec-1-yloxy)ethanol, is a unique
organosilicon compound characterized by a hypervalent, pentacoordinated silicon atom. This
structure imparts unusual stability and reactivity, making it a compound of significant interest in
materials science and drug development.

Core Physical and Chemical Properties

Silatrane glycol is a solid at room temperature with notable solubility and stability in water, a
rare characteristic for a silicon alkoxide compound.[1] This property makes it a versatile
precursor for various chemical modifications.[1]
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Property Value Source
CAS Number 56929-77-2 [2]
Molecular Formula C8H17NOS5SI [2]
Molecular Weight 235.31 g/mol [2]
Melting Point 347 °C (decomposes) [3]
Density 1.05 g/cm3 [3]
Physical State Solid [4]
Topological Polar Surface Area  60.4 A2 [2]
Hydrogen Bond Donor Count 1 [2]
Hydrogen Bond Acceptor

C)(;untg p ° 12
Rotatable Bond Count 3 [2]

Chemical Structure and Reactivity

The defining feature of silatranes is the intramolecular dative bond between the nitrogen and
silicon atoms (N - Si). This transannular bond creates a cage-like structure that protects the
silicon center from nucleophilic attack, leading to significantly enhanced hydrolytic stability
compared to analogous trialkoxysilanes, especially at neutral pH.[1]

Despite its stability, Silatrane glycol can undergo facile ligand exchange reactions. For
instance, it can react with acetic anhydride to form 1-acetoxysilatrane, which can then be used
to create a variety of polymerizable silatranes.[1][5]

Experimental Protocols
Synthesis of Silatrane Glycol

A common and efficient method for synthesizing Silatrane glycol is the direct reaction of silica
(SiO2) with triethanolamine and ethylene glycol.[1][6] This one-step process is valued for its
simplicity and the use of readily available starting materials.[1]
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Detailed Protocol:
e Reactants: Fumed silica (SiO2), triethanolamine (TEA), and ethylene glycol (EG).

o Apparatus: A reaction flask equipped with a mechanical stirrer, a heating mantle, a
condenser, and a nitrogen inlet.

e Procedure:

o Combine fumed silica, triethanolamine, and ethylene glycol in the reaction flask. Ethylene
glycol serves as both a solvent and a reactant.[1]

o Heat the mixture to the boiling point of ethylene glycol (approximately 197 °C) under a
nitrogen atmosphere.[1]

o The nitrogen atmosphere helps to remove the water generated as a byproduct, driving the
reaction to completion.[1]

o Continue heating and stirring until all the solid silica has dissolved, indicating the formation
of the soluble Silatrane glycol product.[1]

 Purification: The product can be purified by fractional crystallization in a non-polar solvent
such as hexane.

o Characterization: Purity and structure can be confirmed using techniques such as *H-NMR,
13C-NMR, and FT-IR to ensure the absence of unreacted silanol groups. X-ray diffraction
(XRD) can be used to validate crystallinity, and thermogravimetric analysis (TGA) can assess
thermal stability.
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Caption: Synthesis and Characterization Workflow for Silatrane Glycol.

Hydrolytic Stability
A key feature of Silatrane glycol is its remarkable resistance to hydrolysis compared to
conventional trialkoxysilanes.[1] This stability is attributed to the pentacoordinated structure

which sterically hinders the silicon center from nucleophilic attack by water.[1] However, the
stability is pH-dependent, with hydrolysis being accelerated in acidic or basic conditions.
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Caption: Simplified Hydrolysis Pathway of Silatrane Glycol.

Applications in Research and Drug Development

The unique properties of Silatrane glycol and its derivatives make them promising candidates
for a variety of applications.

o Drug Delivery: The biocompatibility and stability of the silatrane core, combined with the
ability to functionalize the molecule, make it a potential platform for drug delivery systems.[1]
[7] Silatrane-containing polymers have been explored for their ability to bind and carry
carboxyl-containing compounds.[1]

» Surface Modification: Silatranes exhibit a suppressed tendency for self-condensation,
allowing for more controlled and uniform surface functionalization compared to conventional
silane coupling agents.[1] This enables the creation of stable and well-organized monolayers
on various substrates.[7]

o Precursor for Polymers: Silatrane glycol serves as a precursor for reactive monomers that
can be used in polymer synthesis.[5] For example, through ligand exchange, it can be
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converted into polymerizable silatranes like 1-methacryloxysilatrane and 1-allyloxysilatrane.

[1]5]

» Biological Activity: Silatranes, in general, have been investigated for a wide range of
biological activities, including antimicrobial, antifungal, and antitumor properties.[7][8][9] This
broad bioactivity opens avenues for the development of novel therapeutic agents.
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Caption: Logical Relationship of Silatrane Glycol to its Applications.

Safety and Handling

Silatrane glycol is classified as an irritant, causing skin and serious eye irritation.[2][4] It may
also cause respiratory irritation.[2][4] Therefore, appropriate personal protective equipment,
including gloves, safety goggles, and respiratory protection, should be used when handling this
compound.[4] It should be stored in a tightly closed container in a well-ventilated place, away
from heat, open flames, and oxidizing agents.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1587509
https://pubs.acs.org/doi/10.1021/acssuschemeng.3c07293
https://pmc.ncbi.nlm.nih.gov/articles/PMC9182167/
https://pubs.rsc.org/en/content/articlelanding/2011/cs/b925899j
https://www.researchgate.net/publication/226820583_Antitumor_Activity_of_Silatranes_A_Review
https://www.benchchem.com/product/b1587509?utm_src=pdf-body-img
https://www.benchchem.com/product/b1587509?utm_src=pdf-body
https://www.benchchem.com/product/b1587509?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Silatrane-glycol
https://www.gelest.com/wp-content/uploads/SIH6171.0_HYDROXYETHOXYSILATRANE_GHS-US_English-US.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Silatrane-glycol
https://www.gelest.com/wp-content/uploads/SIH6171.0_HYDROXYETHOXYSILATRANE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/SIH6171.0_HYDROXYETHOXYSILATRANE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/SIH6171.0_HYDROXYETHOXYSILATRANE_GHS-US_English-US.pdf
https://www.benchchem.com/product/b1587509?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

1. Silatrane glycol | 56929-77-2 | Benchchem [benchchem.com]

2. Silatrane glycol | CBH17NO5S:i | CID 4409394 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. 2-(2,8,9-TRIOXA-5-AZA-1-SILABICYCLOJ[3.3.3]JUNDEC-1-YLOXY)ETHANOL | 56929-77-
2 [chemicalbook.com]

4. gelest.com [gelest.com]

5. pubs.acs.org [pubs.acs.org]

6. chem960.com [chem960.com]

7. 3-Aminopropylsilatrane and Its Derivatives: A Variety of Applications - PMC
[pmc.ncbi.nlm.nih.gov]

» 8. Silatranes: a review on their synthesis, structure, reactivity and applications - Chemical
Society Reviews (RSC Publishing) [pubs.rsc.org]

e 9. researchgate.net [researchgate.net]

» To cite this document: BenchChem. [Physical and chemical properties of Silatrane glycol
CAS 56929-77-2.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587509#physical-and-chemical-properties-of-
silatrane-glycol-cas-56929-77-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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